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Compound of Interest

Compound Name: N-(2-Phenoxyacetyl)adenosine

Cat. No.: B12400394

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical information for handling N-(2-
Phenoxyacetyl)adenosine, an adenosine analog. All personnel must be thoroughly trained on
the potential hazards and required safety protocols before handling this compound.

Personal Protective Equipment (PPE)

When handling N-(2-Phenoxyacetyl)adenosine, a comprehensive PPE regimen is mandatory
to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category Specification Rationale

) Chemical-resistant gloves Prevents skin contact. Double-
Hand Protection o o
(e.g., Nitrile) gloving is recommended.

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash

and dust.
goggles
] Prevents contamination of

Body Protection Laboratory coat ]
personal clothing.
Required when handling the

) ) ] powder outside of a ventilated
Respiratory Protection NIOSH-approved respirator

enclosure or if there is a risk of

aerosolization.

Operational Plan: Step-by-Step Handling Guidance

Engineering controls, such as a chemical fume hood or a biological safety cabinet, should be
utilized when working with the solid compound or preparing solutions to minimize exposure.

Preparation and Handling:

o Designated Area: Conduct all work in a designated and well-ventilated area, preferably a
chemical fume hood.

e Pre-Handling Check: Before starting, ensure all necessary PPE is available and in good
condition. An eyewash station and safety shower should be readily accessible.[1]

¢ Weighing: Handle the solid powder carefully to avoid creating dust.

e Solution Preparation: When preparing solutions, add the solvent to the powder slowly to
prevent splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Clean and
decontaminate all work surfaces.

Spill Procedures:
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e Evacuate: Immediately evacuate and secure the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb the material with an inert substance (e.g., clay,
diatomaceous earth) and collect it in a sealed container for hazardous waste disposal.[2]

o PPE for Cleanup: Personnel involved in the cleanup must wear appropriate PPE, including
respiratory protection.[1]

o Decontaminate: Thoroughly decontaminate the spill area after cleanup.

Disposal Plan
The disposal of N-(2-Phenoxyacetyl)adenosine and any contaminated materials must be
managed as hazardous chemical waste.

Waste Segregation and Disposal:

¢ Unused or Expired Compound: This is considered bulk chemical waste. It should be
collected in a clearly labeled, sealed, and chemically compatible container.

o Contaminated Labware: Items with residual contamination, such as used vials, pipette tips,
gloves, and bench paper, are considered trace chemical waste. These should be collected in
a designated, labeled hazardous waste container.

» Disposal Method: Arrange for pickup by your institution's Environmental Health and Safety
(EH&S) department for disposal via a licensed hazardous waste facility, likely through
incineration. Do not dispose of this chemical down the drain or in regular trash.[3]

Experimental Workflow
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Caption: Workflow for Safe Handling of N-(2-Phenoxyacetyl)adenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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